1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[(3R)-3-hydroxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C7H13NO2/c1-6(9)8-4-2-3-7(10)5-8/h7,10H,2-5H2,1H3/t7-/m1/s1
• InChI Key: HTFMTRPNNXNQRN-SSDOTTSWSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)O
• Isomeric SMILES: CC(=O)N1CCC[C@H](C1)O
• Molecular Formula: C7H13NO2
• DSSTOX Substance ID: DTXSID10657640
• Molecular Weight: 143.18 g/mol
• CAS RN: 732245-90-8

Description

1-((R)-3-Hydroxy-piperidin-1-yl)-ethanone, also known as (R)-3-HPA, is a chiral building block that is widely used in the synthesis of various pharmaceutical compounds. This molecule has a unique structure that makes it an important intermediate in the synthesis of many biologically active compounds.

Mechanism of Action

The mechanism of action of (R)-3-HPA is not well understood. However, it has been reported that (R)-3-HPA acts as a chiral building block in the synthesis of various biologically active compounds. The chiral nature of (R)-3-HPA is important in the synthesis of these compounds as it can influence their biological activity.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of (R)-3-HPA. However, it has been reported that (R)-3-HPA is a non-toxic compound that is stable under normal laboratory conditions. It is also soluble in water and organic solvents, which makes it easy to handle in the laboratory.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-3-HPA in laboratory experiments are its high purity and efficiency in synthesis. Additionally, (R)-3-HPA is a chiral building block that can influence the biological activity of synthesized compounds. However, the limitations of using (R)-3-HPA are the lack of information on its biochemical and physiological effects, and the limited number of studies on its mechanism of action.

Future Directions

There are several future directions for research on (R)-3-HPA. One of the future directions is to investigate its mechanism of action and its role as a chiral building block in the synthesis of biologically active compounds. Another future direction is to explore its potential as a drug candidate for the treatment of various diseases. Additionally, future research could focus on the development of new synthesis methods for (R)-3-HPA that are more efficient and environmentally friendly.

Scientific Research Applications

(R)-3-HPA has been extensively used in the synthesis of various pharmaceutical compounds such as antiviral agents, antitumor agents, and anti-inflammatory agents. It has been reported that (R)-3-HPA is a key intermediate in the synthesis of the anti-HIV drug, Raltegravir. Additionally, (R)-3-HPA has been used in the synthesis of anti-tumor agents such as L-685,458, which is a gamma-secretase inhibitor that has shown promising results in the treatment of Alzheimer's disease.